![molecular formula C19H21ClN2O3S B251076 N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methoxyphenyl]-2-methylpropanamide](/img/structure/B251076.png)
N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methoxyphenyl]-2-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methoxyphenyl]-2-methylpropanamide, also known as MLN4924, is a small molecule inhibitor that has been extensively studied in the field of cancer research. MLN4924 is a potent inhibitor of NEDD8-activating enzyme (NAE), which is responsible for activating the ubiquitin-like protein NEDD8. Inhibition of NAE by MLN4924 results in the accumulation of NEDD8 conjugates, leading to the disruption of various cellular processes, including cell cycle progression, DNA damage repair, and protein degradation.
Mechanism of Action
N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methoxyphenyl]-2-methylpropanamide inhibits NAE, which is responsible for activating NEDD8. NEDD8 conjugation is essential for the function of Cullin-RING E3 ubiquitin ligases (CRLs), which are responsible for the ubiquitination and subsequent degradation of a wide range of cellular proteins. Inhibition of NAE by this compound results in the accumulation of NEDD8 conjugates, leading to the disruption of CRL-mediated protein degradation. This disruption results in the stabilization of various proteins, including tumor suppressors and cell cycle regulators, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell cycle progression, induction of apoptosis, and inhibition of DNA damage repair. This compound has also been shown to inhibit angiogenesis, which is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methoxyphenyl]-2-methylpropanamide in lab experiments is its specificity for NAE, which allows for the selective inhibition of NEDD8 conjugation. However, one limitation of using this compound is its toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methoxyphenyl]-2-methylpropanamide. One potential direction is the development of combination therapies that include this compound and other anti-cancer agents. Another potential direction is the identification of biomarkers that can predict the response of cancer cells to this compound. Additionally, the development of more potent and selective NAE inhibitors could lead to the development of more effective anti-cancer agents.
Synthesis Methods
The synthesis of N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methoxyphenyl]-2-methylpropanamide involves several steps, including the coupling of 4-chlorothiophenol with 2-methoxy-4-nitroaniline, followed by reduction of the nitro group to an amine. The resulting amine is then coupled with 2-methylpropanoic acid, and the resulting product is further acetylated to yield this compound.
Scientific Research Applications
N-[4-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-methoxyphenyl]-2-methylpropanamide has been extensively studied in preclinical and clinical settings for its potential as an anti-cancer agent. In vitro studies have shown that this compound is effective against a wide range of cancer cell lines, including leukemia, lymphoma, breast, lung, and prostate cancer. In vivo studies using animal models have also demonstrated the efficacy of this compound in inhibiting tumor growth and metastasis.
Properties
Molecular Formula |
C19H21ClN2O3S |
---|---|
Molecular Weight |
392.9 g/mol |
IUPAC Name |
N-[4-[[2-(4-chlorophenyl)sulfanylacetyl]amino]-2-methoxyphenyl]-2-methylpropanamide |
InChI |
InChI=1S/C19H21ClN2O3S/c1-12(2)19(24)22-16-9-6-14(10-17(16)25-3)21-18(23)11-26-15-7-4-13(20)5-8-15/h4-10,12H,11H2,1-3H3,(H,21,23)(H,22,24) |
InChI Key |
AQGRUXQIVNCPNR-UHFFFAOYSA-N |
SMILES |
CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)CSC2=CC=C(C=C2)Cl)OC |
Canonical SMILES |
CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)CSC2=CC=C(C=C2)Cl)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.